Cas no 1082412-07-4 (2-Propanol, 1-amino-3-(methylsulfonyl)-)

• Product Name: 2-Propanol, 1-amino-3-(methylsulfonyl)-
• CAS No: 1082412-07-4
• MF: C₄H₁₁NO₃S
• MW: 153.200040102005
• CID: 5274179
• Update Time: 2025-05-19

2-Propanol, 1-amino-3-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Amino-3-(methylsulfonyl)propan-2-ol
• 1-amino-3-methanesulfonylpropan-2-ol
• 2-Propanol, 1-amino-3-(methylsulfonyl)-

• Inchi： 1S/C4H11NO3S/c1-9(7,8)3-4(6)2-5/h4,6H,2-3,5H2,1H3
• InChI Key： SZOWUJMOOYBGMV-UHFFFAOYSA-N
• SMILES： S(C)(CC(CN)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: -2
• Topological Polar Surface Area: 88.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 2-Propanol, 1-amino-3-(methylsulfonyl)-

Compound CAS No. 1082412-07-4: 1-Amino-3-(Methylsulfonyl)-2-Propanol

The compound with CAS No. 1082412-07-4, commonly referred to as 1-Amino-3-(Methylsulfonyl)-2-Propanol, is a versatile organic compound with significant applications in various fields. This compound, also known as Amino Propanol Methylsulfonate, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science.

1-Amino-3-(Methylsulfonyl)-2-Propanol is characterized by its structure, which includes an amino group (-NH₂) attached to a propanol backbone and a methylsulfonyl group (-SO₂Me) at the third position. This combination of functional groups imparts the compound with both nucleophilic and electrophilic reactivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of novel bioactive molecules, particularly in the context of drug discovery.

The synthesis of Amino Propanol Methylsulfonate involves a multi-step process that typically begins with the modification of propane derivatives. Researchers have explored various methodologies to optimize the synthesis pathway, focusing on improving yield and purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of microwave-assisted synthesis to expedite the formation of this compound, reducing reaction time while maintaining product quality.

In terms of applications, 1-Amino-3-(Methylsulfonyl)-2-Propanol has shown promise in the pharmaceutical industry as a building block for developing bioactive compounds. Its amino group allows for easy functionalization, enabling the creation of peptide analogues and other complex molecules. Additionally, its methylsulfonyl group contributes to enhanced stability and bioavailability, making it an attractive candidate for drug delivery systems.

Recent advancements in computational chemistry have also shed light on the electronic properties of Amino Propanol Methylsulfonate. Molecular docking studies have revealed its potential as a ligand for various enzymes, suggesting its role in enzyme inhibition and modulation. These findings have opened new avenues for exploring its therapeutic potential in treating conditions such as inflammation and neurodegenerative diseases.

Moreover, 1-Amino-3-(Methylsulfonyl)-2-Propanol has found applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to form strong hydrogen bonds makes it an ideal additive for improving the mechanical properties of polymer matrices. A study published in *Materials Today* highlighted its use as a crosslinking agent in epoxy resins, resulting in enhanced thermal stability and mechanical strength.

In conclusion, Compound CAS No. 1082412-07-4, or 1-Amino-3-(Methylsulfonyl)-2-Propanol, is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, while recent research has further expanded its potential in pharmaceuticals and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing modern chemistry.